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Compound of Interest

Compound Name: Muricarpone B

Cat. No.: B1254455

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antibacterial properties of two natural
compounds, Muricarpone B and Malabaricone B. While substantial research has elucidated
the antibacterial efficacy of Malabaricone B, data on Muricarpone B remains limited. This
document summarizes the available experimental data, details relevant methodologies, and
presents visualizations to illustrate experimental workflows and mechanisms of action.

Introduction

Muricarpone B and Malabaricone B are diarylnonanoids, a class of natural products found in
plants of the Myristica genus. These compounds have garnered interest for their potential
therapeutic applications. This guide focuses on their comparative antibacterial activities,
providing a resource for researchers investigating novel antimicrobial agents.

Chemical Structures

The chemical structures of Muricarpone B and Malabaricone B are presented below. Both are
diarylheptanoids, with Muricarpone B being a 1,7-bis(3,4-dihydroxyphenyl)heptan-3-one and
Malabaricone B being 1-(2,6-dihydroxyphenyl)-9-(4-hydroxyphenyl)nonan-1-one. The
differences in their phenyl ring substitutions and the length and substitution of the alkyl chain
likely influence their biological activities.

Muricarpone B
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e Molecular Formula: C19H220s5

e Molecular Weight: 330.37 g/mol
e CAS Number: 886226-15-9[1]
Malabaricone B

o Molecular Formula: C21H2604

e Molecular Weight: 342.43 g/mol

e CAS Number: 95531-39-4

Quantitative Data on Antibacterial Activity

Significant research has been conducted on the antibacterial properties of Malabaricone B,
revealing potent activity, particularly against Gram-positive bacteria. In contrast, there is a
notable lack of specific quantitative data on the antibacterial activity of isolated Muricarpone B.
While extracts of Myristica species, which contain a variety of diarylnonanoids including
Muricarpone B, have demonstrated antibacterial effects, the direct contribution of
Muricarpone B to this activity has not been quantified in the available literature.[2][3][4][5]

Malabaricone B: Antibacterial Potency

Malabaricone B has been shown to possess strong bactericidal activity against a range of
clinically relevant bacteria, including multidrug-resistant (MDR) strains. Its efficacy is
particularly pronounced against Staphylococcus aureus.
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Minimum Inhibitory

Bacterial Strain Concentration (MIC) Reference
(ng/mL)
Staphylococcus aureus ATCC 0.5
29213 '
Methicillin-resistant S. aureus 10
(MRSA)
Vancomycin-resistant S. 12
aureus (VRSA)
Vancomycin-resistant 1o
Enterococcus (VRE)
Escherichia coli >128
Klebsiella pneumoniae >128
Acinetobacter baumannii >128
Pseudomonas aeruginosa >128
Enterobacter species >128

This table summarizes the MIC values of Malabaricone B against various bacterial strains as
reported in the cited literature.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the antibacterial
activity of Malabaricone B.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC, defined as the lowest concentration of an antimicrobial agent that prevents the visible
growth of a microorganism, is a crucial metric for assessing antibacterial potency.

Broth Microdilution Method:
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A two-fold serial dilution of the test compound (e.g., Malabaricone B) is prepared in a 96-well
microtiter plate using an appropriate broth medium, such as Mueller-Hinton Broth (MHB).

Each well is inoculated with a standardized bacterial suspension to achieve a final
concentration of approximately 5 x 10> colony-forming units (CFU)/mL.

Positive (broth with bacteria, no compound) and negative (broth only) controls are included.

The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

The MIC is determined as the lowest concentration of the compound at which no visible
bacterial growth (turbidity) is observed.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Preparation

Bacterial Inoculum ay Incubation Analysis
Preparation ;

Inoculation of > Incubate at 37°C > Visual Inspection .
Microtiter Plate for 18-24h for Turbidity —%>| Determine MIC

Serial Dilution of
Malabaricone B

Compound

Malabaricone B

nteracts with

Interaction

Bacterial Cell
Membrane

eads to

Effiect

Membrane Disruption

Leakage of
Intracellular Components

Bacterial Cell Death

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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